Cas no 1131587-44-4 (Methyl 2,4-dihydroxy-5-iodobenzoate)

Methyl 2,4-dihydroxy-5-iodobenzoate structure

1131587-44-4 structure

Product Name:Methyl 2,4-dihydroxy-5-iodobenzoate

CAS No:1131587-44-4

Molecular Formula:C₈H₇O₄I

Molecular Weight:294.04278

CID:1030683

PubChem ID:44828938

Methyl 2,4-dihydroxy-5-iodobenzoate Properties

Names and Identifiers

- Methyl 2,4-dihydroxy-5-iodobenzoate
- 1131587-44-4
- Methyl2,4-dihydroxy-5-iodobenzoate
- A802756
- DB-060294
- AKOS015852198
- methyl 2,4-dihydroxy-5-iodo-benzoate
- DTXSID10661025
- +Expand
- InChIKey： BDPUWOXPDUWNCW-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H7IO4/c1-13-8(12)4-2-5(9)7(11)3-6(4)10/h2-3,10-11H,1H3
- SMILES： COC(=O)C1=CC(=C(C=C1O)O)I

Computed Properties

Exact Mass: 293.93891g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 293.93891g/mol
Heavy Atom Count: 13
Complexity: 197
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 66.8Å²

Methyl 2,4-dihydroxy-5-iodobenzoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Alichem	A019097530-1g	Methyl 2,4-dihydroxy-5-iodobenzoate	1131587-44-4	95%	1g	$400.00	2023-09-04
Ambeed	A575216-1g	Methyl 2,4-dihydroxy-5-iodobenzoate	1131587-44-4	95+%	1g	$361.0
Crysdot LLC	CD12179435-1g	Methyl 2,4-dihydroxy-5-iodobenzoate	1131587-44-4	95+%	1g	$455	2024-07-23
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1757579-1g	Methyl 2,4-dihydroxy-5-iodobenzoate	1131587-44-4	98%	1g	￥3790.00

Methyl 2,4-dihydroxy-5-iodobenzoate Related Literature

1. A floating top-electrode electrowetting-on-dielectric system†

Siyi Hu,Yuhan Jie,Kai Jin RSC Adv., 2020,10, 4899-4906
2. Contents and Highlights in Chemical Science

Org. Biomol. Chem., 2009,7, 5039-5054
3. Calculation of exchange couplings in the electronically excited state of molecular three-spin systems†

Michael Franz,Frank Neese,Sabine Richert Chem. Sci., 2022,13, 12358-12366
4. Facile synthesis of nickel hydroxide–graphene nanocomposites for insulin detection with enhanced electro-oxidation properties

Yuqing Lin,Lianglu Hu,Linbo Li,Keqing Wang RSC Adv., 2014,4, 46208-46213
5. Engineering Er3+-sensitized nanocrystals to enhance NIR II-responsive upconversion luminescence†

Hong Wang,Yang Xu,Tao Pang,Baojiu Chen,Fangyun Xin,Mingming Xing,Meng Tian,Yao Fu,Xixian Luo,Ying Tian Nanoscale, 2022,14, 962-968
6. The enzymatic synthesis of lactose caprate using Candida rugosa lipase immobilized into ZIF-8 and investigation of its anticancer applications against K562 leukemia and HeLa cancer cells†

Effat Karimian,Afsaneh Marandi,Reihaneh Kardanpour,Sara Rafiei,Zahra Amirghofran,Shahram Tangestaninejad,Majid Moghadam,Valiollah Mirkhani,Iraj Mohammadpoor-Baltork RSC Adv., 2023,13, 35639-35647
7. Energized nitro-substituted azoles through ether bridges†

Yongxing Tang,Chunlin He,Haixiang Gao,Jean'ne M. Shreeve J. Mater. Chem. A, 2015,3, 15576-15582
8. Recent methods for the synthesis of α-acyloxy ketones

Pragati K. Prasad,Rambabu N. Reddi,Sudalai Arumugam Org. Biomol. Chem., 2018,16, 9334-9348
9. Cyclic diarsines. Part II. 1:4-Disubstituted diethylenediarsines

J. Chem. Soc., 1955, 401-405
10. Bacteriological, physiological, etc.

Analyst, 1909,34, 490-492

1131587-44-4 (Methyl 2,4-dihydroxy-5-iodobenzoate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1131587-44-4)Methyl 2,4-dihydroxy-5-iodobenzoate

Purity:99%

Quantity:1g

Price($):325.0